2-(1,2-Dihydroacenaphthylen-1-yl)acetonitrile

• Molecular Formula: C14H11N
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 2-(1,2-dihydroacenaphthylen-1-yl)acetonitrile
• InChI: InChI=1S/C14H11N/c15-8-7-11-9-12-5-1-3-10-4-2-6-13(11)14(10)12/h1-6,11H,7,9H2
• InChI Key: WOQCJIUGLUOXHC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC3=C2C1=CC=C3)CC#N

Description

2-(1,2-Dihydroacenaphthylen-1-yl)acetonitrile is a useful research compound. Its molecular formula is C14H11N and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The catalyst is prepared starting from 55 mg of PdCl2 in 5 ml of methanol treated with 25 mg of sodium borohydride. After 15 minutes' stirring, the compound obtained in Step A (1 g, 5.23.10−3 mol), diluted with methanol (15 ml), is incorporated. The mixture is purged with argon and placed under hydrogen. After 3 days' hydrogenation, the reaction mixture is filtered over Celite, rinsed and then evaporated under reduced pressure. The title product is isolated in the form of a light brown oil.